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Compound of Interest

Compound Name: 2-Butoxypyridine
CAS No.: 27361-16-6
Cat. No.: B1266424
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 2-
Butoxypyridine, a heterocyclic aromatic ether. Due to the limited availability of public
experimental spectra, this guide presents predicted data based on established spectroscopic
principles, alongside detailed experimental protocols for acquiring such data. This document is
intended to serve as a valuable resource for the characterization and analysis of this
compound in research and development settings.

Predicted Spectroscopic Data

The following tables summarize the predicted Nuclear Magnetic Resonance (NMR), Infrared
(IR), and Mass Spectrometry (MS) data for 2-Butoxypyridine. These predictions are based on
the analysis of its chemical structure and comparison with data for analogous compounds.

Table 1: Predicted *H NMR Data for 2-Butoxypyridine
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Chemical Shift (8)

Multiplicity Integration Assignment

(ppm)
Doublet of doublets

~8.1-8.2 1H H6 (proton on C6)
(dd)

~7.5-7.6 Triplet of doublets (td) 1H H4 (proton on C4)
Doublet of doublets

~6.8-6.9 1H H3 (proton on C3)
(dd)

~6.7-6.8 Doublet (d) 1H H5 (proton on C5)

~4.3-4.4 Triplet (t) 2H -O-CH2-CH2-CH2-CHs
Sextet (s) or Multiplet

~1.7-1.8 2H -O-CH2-CH2-CH2-CHs
(m)
Sextet (s) or Multiplet

~1.4-15 2H -O-CH2-CH2-CH2-CHs
(m)

~0.9-1.0 Triplet (t) 3H -O-CH2-CH2-CH2-CHs

Solvent: CDCIs. Reference: Tetramethylsilane (TMS) at O ppm.

Table 2: Predicted 13C NMR Data for 2-Butoxypyridine
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Chemical Shift (8) (ppm)

Assignment

~164-165 C2 (carbon attached to oxygen)
~147-148 Cé6

~138-139 C4

~116-117 C5

~110-111 C3

~67-68 -O-CH2-CH2-CH2-CHs

~31-32 -O-CH2-CH2-CH2-CHs

~19-20 -O-CH2-CH2-CH2-CHs

~13-14 -O-CH2-CH2-CH2-CHs

Solvent: CDCIs. Reference: CDCls at 77.16 ppm.

Table 3: Predicted Infrared (IR) Absorption Bands for 2-Butoxypyridine

Wavenumber (cm~?) Intensity Assignment
~3100-3000 Medium Aromatic C-H stretch
~2960-2850 Strong Aliphatic C-H stretch
~1600-1580 Strong C=C and C=N ring stretching
~1470-1430 Strong C=C and C=N ring stretching

Asymmetric C-O-C (aryl ether)
~1250-1200 Strong

stretch

) Symmetric C-O-C (ether)

~1050-1020 Medium

stretch

C-H out-of-plane bend (ortho-
~780-740 Strong

disubstituted pyridine)
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Sample state: Neat liquid.

Table 4: Predicted Mass Spectrometry (MS) Fragmentation for 2-Butoxypyridine

m/z lon

151 [M]* (Molecular lon)

95 [M - CaHs]*™ (McLafferty rearrangement)
78 [CsHaN]* (Pyridyl cation)

57 [CaHo]* (Butyl cation)

lonization method: Electron lonization (El).

Experimental Protocols

The following sections detail the standard methodologies for acquiring the spectroscopic data
presented above.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To obtain *H and 3C NMR spectra for structural elucidation.

Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz or higher) equipped with a
broadband probe.

Sample Preparation:
o Weigh approximately 5-10 mg of 2-Butoxypyridine.[1]

e Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., Chloroform-d,
CDCI3).[1]

o Transfer the solution to a clean, dry 5 mm NMR tube.[1]

e Add a small amount of a reference standard, typically tetramethylsilane (TMS), if not already
present in the solvent.
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H NMR Acquisition:

Tune and shim the probe for the sample.
Acquire a single-pulse *H spectrum.

Typical parameters include a 30-45° pulse angle, a spectral width of 10-15 ppm, a relaxation
delay of 1-2 seconds, and a sufficient number of scans (e.g., 8-16) to achieve a good signal-
to-noise ratio.

Process the data with Fourier transformation, phase correction, and baseline correction.

Reference the spectrum to the TMS signal at O ppm.

13C NMR Acquisition:

Tune and shim the probe for the 3C frequency.
Acquire a proton-decoupled 13C spectrum.

Typical parameters include a 45-60° pulse angle, a spectral width of 200-220 ppm, a
relaxation delay of 2-5 seconds, and a larger number of scans (e.g., 1024 or more) due to
the lower natural abundance of 13C.

Process the data similarly to the *H spectrum.

Reference the spectrum to the solvent peak (e.g., CDCls at 77.16 ppm).

Fourier-Transform Infrared (FT-IR) Spectroscopy

Objective: To identify the functional groups present in the molecule.

Instrumentation: A Fourier-Transform Infrared (FT-IR) spectrometer.

Sample Preparation (Neat Liquid):

Ensure the ATR (Attenuated Total Reflectance) crystal or salt plates (e.g., NaCl or KBr) are
clean.[2][3]
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e For ATR, place a single drop of 2-Butoxypyridine directly onto the crystal.[4]

e For transmission using salt plates, place a drop of the liquid on one plate and carefully place
the second plate on top to create a thin film.[2][3][5]

Data Acquisition:

e Record a background spectrum of the empty sample holder (or with clean salt plates/ATR
crystal).

o Place the prepared sample in the spectrometer's sample compartment.
e Acquire the sample spectrum over a typical range of 4000-400 cm~1.[6]
o Co-add a sufficient number of scans (e.g., 16-32) to improve the signal-to-noise ratio.[6]

e The instrument software will automatically ratio the sample spectrum against the background
spectrum to produce the final absorbance or transmittance spectrum.

Mass Spectrometry (MS)

Objective: To determine the molecular weight and fragmentation pattern of the molecule.

Instrumentation: A mass spectrometer, typically coupled with a gas chromatograph (GC-MS) for
sample introduction, and equipped with an Electron lonization (El) source.[7]

Sample Preparation:

e Prepare a dilute solution of 2-Butoxypyridine in a volatile organic solvent (e.g.,
dichloromethane or ethyl acetate).

e The concentration should be in the range of 10-100 pg/mL.
Data Acquisition (GC-MS with EI):

e The sample is injected into the GC, where it is vaporized and separated from the solvent and
any impurities.

e The separated compound enters the mass spectrometer's ion source.
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 In the EIl source, the gaseous molecules are bombarded with a beam of high-energy
electrons (typically 70 eV), causing ionization and fragmentation.[8][9][10]

e The resulting positively charged ions (the molecular ion and fragment ions) are accelerated

into the mass analyzer.
e The mass analyzer separates the ions based on their mass-to-charge ratio (m/z).
o A detector records the abundance of each ion, generating a mass spectrum.

Visualization of Spectroscopic Workflow

The following diagram illustrates the general workflow for the spectroscopic analysis of a
chemical compound like 2-Butoxypyridine.
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General Spectroscopic Analysis Workflow
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General workflow for spectroscopic analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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